N-{2-[(2H-1,3-benzodioxol-5-yl)formamido]ethyl}-4-(2-methylpropanamido)benzamide

• IUPAC Name: N-[2-[[4-(2-methylpropanoylamino)benzoyl]amino]ethyl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C21H23N3O5/c1-13(2)19(25)24-16-6-3-14(4-7-16)20(26)22-9-10-23-21(27)15-5-8-17-18(11-15)29-12-28-17/h3-8,11,13H,9-10,12H2,1-2H3,(H,22,26)(H,23,27)(H,24,25)
• InChI Key: UMEYAFAYBFERPF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=CC=C(C=C1)C(=O)NCCNC(=O)C2=CC3=C(C=C2)OCO3
• Molecular Formula: C21H23N3O5
• Molecular Weight: 397.4 g/mol

Description

N-{2-[(2H-1,3-benzodioxol-5-yl)formamido]ethyl}-4-(2-methylpropanamido)benzamide, commonly referred to as N-Formyl-4-Methylpropanamide (NFMPA), is a synthetic compound which has been studied extensively in the scientific community. It has been used in a variety of applications, ranging from drug delivery systems to biochemical assays. NFMPA has been found to possess a number of unique properties which make it a valuable tool for researchers.

Scientific Research Applications

N-{2-[(2H-1,3-benzodioxol-5-yl)formamido]ethyl}-4-(2-methylpropanamido)benzamide has a wide range of applications in scientific research. It has been used as a model compound for studying the mechanism of action of various drugs, as it can mimic the effects of certain drugs without having any of the associated side effects. This compound has also been used in drug delivery systems, as it has been found to increase the solubility of certain drugs and improve their absorption through cell membranes. Additionally, this compound has been used in biochemical assays, as it has been found to interact with certain proteins and enzymes in a predictable manner.

Mechanism of Action

The mechanism of action of N-{2-[(2H-1,3-benzodioxol-5-yl)formamido]ethyl}-4-(2-methylpropanamido)benzamide is not fully understood, but it is thought to involve the binding of the compound to proteins and enzymes, which then triggers a cascade of biochemical reactions. It is believed that this compound binds to certain proteins and enzymes in the body, which then causes them to become more active. This increased activity of the proteins and enzymes leads to the production of various biological compounds, such as hormones and neurotransmitters, which then have their own effects on the body.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects on the body. It has been found to increase the production of certain hormones and neurotransmitters, such as serotonin and dopamine, which can have a calming effect on the body. Additionally, this compound has been found to increase the activity of certain enzymes, which can lead to an increase in the production of energy. Finally, this compound has been found to have anti-inflammatory and antioxidant properties, which can be beneficial for the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{2-[(2H-1,3-benzodioxol-5-yl)formamido]ethyl}-4-(2-methylpropanamido)benzamide in laboratory experiments is its high purity, which allows researchers to accurately measure the amount of the compound they are using. Additionally, this compound is relatively stable, which makes it ideal for use in long-term experiments. However, one of the main limitations of using this compound in experiments is its high cost, which can make it difficult for researchers to obtain the quantity of the compound they need.

Future Directions

The potential applications of N-{2-[(2H-1,3-benzodioxol-5-yl)formamido]ethyl}-4-(2-methylpropanamido)benzamide are vast, and researchers are continuing to explore new ways to use the compound. One potential future direction for this compound is its use in targeted drug delivery systems, as it has been found to increase the solubility of certain drugs and improve their absorption through cell membranes. Additionally, this compound could be used in the development of new drugs, as it has been found to interact with certain proteins and enzymes in a predictable manner. Finally, this compound could be used in the development of new biochemical assays, as its unique properties make it an ideal tool for researchers.

Synthesis Methods

N-{2-[(2H-1,3-benzodioxol-5-yl)formamido]ethyl}-4-(2-methylpropanamido)benzamide can be synthesized through a variety of methods, the most common of which is the condensation of 4-methylpropanamide with formaldehyde in the presence of an acid catalyst. This method produces a high yield of this compound with a purity of up to 99%. Other methods for synthesis include the use of reagents such as ethyl chloroformate and dimethylformamide, as well as the use of anhydrous ammonia in the presence of a tertiary amine.